Cas no 505065-41-8 (2-chloro-N-(4-methoxy-2-nitrophenyl)propanamide)

• Product Name: 2-chloro-N-(4-methoxy-2-nitrophenyl)propanamide
• CAS No: 505065-41-8
• MF: C₁₀H₁₁ClN₂O₄
• MW: 258.658341646194
• MDL: MFCD02745083
• CID: 3076609
• PubChem ID: 3145882
• Update Time: 2025-08-02

2-chloro-N-(4-methoxy-2-nitrophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(4-methoxy-2-nitrophenyl)propanamide
• FVA06541
• AKOS000674007
• G38274
• EN300-23316
• Z147652070
• AKOS016893208
• 505065-41-8

• MDL： MFCD02745083
• Inchi： 1S/C10H11ClN2O4/c1-6(11)10(14)12-8-4-3-7(17-2)5-9(8)13(15)16/h3-6H,1-2H3,(H,12,14)
• InChI Key： ZRWAMGVKIUDXTG-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=CC(=CC=1[N+](=O)[O-])OC)=O

Computed Properties

• Exact Mass: 258.0407345Da
• Monoisotopic Mass: 258.0407345Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 459.2±45.0 °C at 760 mmHg
• Flash Point: 231.5±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-chloro-N-(4-methoxy-2-nitrophenyl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-(4-methoxy-2-nitrophenyl)propanamide

2-Chloro-N-(4-Methoxy-2-Nitrophenyl)propanamide: A Comprehensive Overview

2-Chloro-N-(4-methoxy-2-nitrophenyl)propanamide (CAS No. 505065-41-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 2-chloro-N-(4-methoxy-2-nitrophenyl)propanamide.

Chemical Structure and Properties

2-Chloro-N-(4-methoxy-2-nitrophenyl)propanamide is an organic compound with the molecular formula C₁₀H₁₀ClN₂O₄. The molecule consists of a propanamide backbone substituted with a 2-chloro and 4-methoxy-2-nitrophenyl group. The presence of these functional groups imparts unique chemical properties to the compound, such as enhanced solubility and reactivity. The molecular weight of 2-chloro-N-(4-methoxy-2-nitrophenyl)propanamide is approximately 253.65 g/mol.

The compound exhibits good stability under standard laboratory conditions but may require protection from moisture and light to maintain its integrity. Its melting point is around 135-137°C, and it is slightly soluble in water but highly soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 2-chloro-N-(4-methoxy-2-nitrophenyl)propanamide can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 4-methoxy-2-nitroaniline with chloropropionyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via an acylation mechanism, resulting in the formation of the desired product.

An alternative approach involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and reduced reaction times. In this method, 4-methoxy-2-nitroaniline is reacted with chloropropionyl chloride under microwave irradiation, leading to high yields of 2-chloro-N-(4-methoxy-2-nitrophenyl)propanamide.

Biological Activities and Applications

2-Chloro-N-(4-methoxy-2-nitrophenyl)propanamide has been extensively studied for its biological activities, particularly in the context of medicinal chemistry. One of the most notable applications is its potential as an anti-inflammatory agent. Recent studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

In addition to its anti-inflammatory properties, 2-chloro-N-(4-methoxy-2-nitrophenyl)propanamide has also demonstrated promising antiproliferative activity against various cancer cell lines. Research conducted by a team at the University of California found that this compound selectively inhibits the growth of breast cancer cells while showing minimal toxicity to normal cells. The mechanism behind this selective inhibition is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Potential Therapeutic Applications

The unique combination of anti-inflammatory and antiproliferative properties makes 2-chloro-N-(4-methoxy-2-nitrophenyl)propanamide a promising candidate for the development of novel therapeutic agents. In preclinical studies, this compound has shown efficacy in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Its selective antiproliferative activity against cancer cells also positions it as a potential candidate for cancer therapy.

To further explore its therapeutic potential, ongoing clinical trials are being conducted to evaluate the safety and efficacy of 2-chloro-N-(4-methoxy-2-nitrophenyl)propanamide. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

Conclusion

2-Chloro-N-(4-methoxy-2-nitrophenyl)propanamide (CAS No. 505065-41-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. As research continues to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in advancing medical treatments.